(3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-YL-amino)-acetic acid

• IUPAC Name: 2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)amino]acetic acid
• InChI: InChI=1S/C5H6N4O4/c10-2(11)1-6-3-4(12)7-5(13)9-8-3/h1H2,(H,6,8)(H,10,11)(H2,7,9,12,13)
• InChI Key: AKDVOVAHVTYWMQ-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)NC1=NNC(=O)NC1=O
• Molecular Formula: C5H6N4O4
• DSSTOX Substance ID: DTXSID60361508
• Molecular Weight: 186.13 g/mol
• CAS RN: 21936-96-9

Description

“(3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-YL-amino)-acetic acid” is a chemical compound. It is also referred to as “({[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino]acetyl}amino)acetic acid” in some sources.

Molecular Structure Analysis

The InChI code for this compound is "1S/C7H9N5O5/c13-3(8-2-4(14)15)1-9-5-6(16)10-7(17)12-11-5/h1-2H2,(H,8,13)(H,9,11)(H,14,15)(H2,10,12,16,17)". This code provides a standardized way to represent the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a solid. Its empirical formula is C6H7N3O4, and it has a molecular weight of 185.14. The InChI code provides additional information about its molecular structure.

Scientific Research Applications

Reactivity and Biological Significance of Triazole Derivatives

• Antioxidant and Antiradical Activity : Compounds with open thiogroups, such as some 1,2,4-triazoles, show high indicators of antioxidant and antiradical activity. This suggests potential applications in conditions or industries requiring such properties, including pharmaceuticals and food preservation (Kaplaushenko, 2019).

• Biological Activities : Triazine and triazole scaffolds have been linked to a wide spectrum of biological activities, including antimicrobial, anticancer, and antiviral effects. This highlights their potential as core structures for developing future drugs (Verma, Sinha, & Bansal, 2019).

• Chemical Reactivities and Applications : The synthesis and reactivity of triazin-5-ones and their derivatives have been extensively studied, indicating their significant applications in medicinal, pharmacological, and biological fields as drugs, semi-drugs, and bioactive systems (Makki, Abdel-Rahman, & Alharbi, 2019).

Industrial and Analytical Applications

• Raw Material for Organic Synthesis : Amino-1,2,4-triazoles serve as basic raw materials in the fine organic synthesis industry for producing agricultural products, pharmaceuticals, dyes, and anti-corrosion additives. Their versatility underscores the potential industrial and chemical significance of related compounds (Nazarov et al., 2021).

Environmental and Ecological Studies

• Ecosystem Contamination Studies : Research on the environmental persistence and effects of certain toxic compounds, including triazole derivatives, provides essential data for ecological safety assessments and remediation efforts. This is critical for understanding the long-term impact of chemical contaminants in ecosystems (Young, Cockerham, & Thalken, 1987).